4-Cyclopropylaniline
Cat. No. B1589887
M. Wt: 133.19 g/mol
InChI Key: UBXDNWVNEZBDBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:15][OH:16].[CH:1]1([c:4]2[cH:5][cH:6][c:7]([N+:10]([O-:11])=[O:12])[cH:8][cH:9]2)[CH2:2][CH2:3]1.[ClH:13].[Fe:14]>>[CH:1]1([c:4]2[cH:5][cH:6][c:7]([NH2:10])[cH:8][cH:9]2)[CH2:2][CH2:3]1
|
Inputs
Step One
|
Name
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CO
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|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(C2CC2)cc1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[Fe]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(C2CC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
